1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole

• IUPAC Name: 1-(4-chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole
• InChI: InChI=1S/C15H14ClN3O2S/c1-9-4-5-14-13(6-9)17-18-19(14)22(20,21)15-8-10(2)12(16)7-11(15)3/h4-8H,1-3H3
• InChI Key: CKYNWMMPJHMUFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(N=N2)S(=O)(=O)C3=C(C=C(C(=C3)C)Cl)C
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole, also known as CDPT, is a benzotriazole compound that has gained significant attention in the field of scientific research due to its unique properties. CDPT is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in regulating cellular signaling pathways.

Scientific Research Applications

1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and autoimmune disorders. 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has been shown to inhibit the activity of several PTPs, including PTP1B, which is a key regulator of insulin signaling. This makes 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole a promising candidate for the treatment of type 2 diabetes. 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has also been shown to inhibit the growth of cancer cells by targeting PTPs that are overexpressed in cancer cells. Additionally, 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for autoimmune disorders.

Mechanism of Action

1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole exerts its effects by inhibiting the activity of PTPs. PTPs play a critical role in regulating cellular signaling pathways by dephosphorylating specific tyrosine residues on proteins. This process can either activate or deactivate signaling pathways, depending on the specific protein and cellular context. By inhibiting PTP activity, 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole can modulate signaling pathways and alter cellular behavior.
Biochemical and Physiological Effects:
1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole can inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has also been shown to improve insulin sensitivity and glucose uptake in diabetic animal models. Additionally, 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has several advantages for lab experiments. It is a potent and selective inhibitor of PTPs, which makes it a valuable tool for studying cellular signaling pathways. 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole is also stable under physiological conditions, which allows for prolonged exposure to cells or tissues. However, 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer to cells or animals. 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole. One area of interest is the development of more potent and selective PTP inhibitors. Additionally, there is a need for further research on the specific PTPs that are targeted by 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole and their roles in various diseases. Another area of interest is the development of novel drug delivery systems to improve the bioavailability of 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole. Finally, there is a need for further research on the safety and toxicity of 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole in vivo.

Synthesis Methods

1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 4-chloro-2,5-dimethylphenylsulfonyl chloride with sodium azide to produce 1-(4-chloro-2,5-dimethylphenyl)sulfonylazide. This compound is then reacted with 3-methyl-1-phenyl-1H-benzotriazole-5-thiol to produce 1-(4-Chloro-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole. The overall yield of this process is approximately 40%.